Cas no 1307652-56-7 ((S)-2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-3-methyl-butyramide
• CAS No: 1307652-56-7
• MF: C₁₅H₂₂Cl₂N₂O
• MW: 317.253982067108
• CID: 2158970
• Update Time: 2025-06-12

(S)-2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(3,4-dichloro-benzyl)-n-isopropyl-3-methyl-butyramide
• (S)-2-Amino-N-(3,4-dichlorobenzyl)-N-isopropyl-3-methylbutanamide
• AM91800
• (S)-2-Amino-N-(3,4-dichlorobenzyl)-N-isopropyl-3-methylbutyramide
• (S)-2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-3-methyl-butyramide

• Inchi： 1S/C15H22Cl2N2O/c1-9(2)14(18)15(20)19(10(3)4)8-11-5-6-12(16)13(17)7-11/h5-7,9-10,14H,8,18H2,1-4H3/t14-/m0/s1
• InChI Key： WPRYWCOBIGKQKG-AWEZNQCLSA-N
• SMILES： ClC1=C(C=CC(=C1)CN(C([C@H](C(C)C)N)=O)C(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 323
• Topological Polar Surface Area: 46.3

Additional information on (S)-2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-3-methyl-butyramide

Comprehensive Overview of (S)-2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-3-methyl-butyramide (CAS No. 1307652-56-7)

(S)-2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-3-methyl-butyramide (CAS No. 1307652-56-7) is a specialized chiral amide compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a stereocenter at the (S)-2-amino position and a 3,4-dichloro-benzyl moiety, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating protein-protein interactions and enzyme inhibition, particularly in the context of neurodegenerative diseases and metabolic disorders.

The compound's N-isopropyl-3-methyl-butyramide backbone contributes to its lipophilicity, enhancing membrane permeability—a critical factor for bioavailability in drug development. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. With the rise of AI-driven drug design, computational models frequently analyze compounds like 1307652-56-7 to predict binding affinities, aligning with the industry's shift toward in silico screening.

From a synthetic chemistry perspective, the 3,4-dichloro substitution on the benzyl group offers electron-withdrawing properties, influencing reactivity in cross-coupling reactions. This feature is particularly relevant for researchers exploring Pd-catalyzed aminations or Suzuki-Miyaura couplings, which dominate current literature in organic methodology. The compound's chiral purity also makes it a candidate for asymmetric catalysis studies, a field gaining traction due to demand for enantioselective APIs.

Analytical challenges associated with (S)-2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-3-methyl-butyramide include its characterization via HPLC-MS and chiral stationary phases, topics frequently searched in academic forums. Stability studies under varying pH conditions—another trending research area—are essential for its potential formulation. Notably, the compound's methyl-butyramide segment shares structural motifs with bioactive natural products, sparking interest in structure-activity relationship (SAR) analyses.

In the context of green chemistry, solvent optimization for its synthesis resonates with environmental concerns. Researchers are investigating biodegradable solvents as alternatives to traditional DMF or DMSO, addressing the pharmaceutical industry's sustainability goals. The compound's logP value and hydrogen bonding capacity are also frequently queried parameters in ADMET prediction platforms.

Emerging applications include its role in proteolysis-targeting chimeras (PROTACs), a revolutionary technology in targeted protein degradation. The dichloro-benzyl group's potential as an E3 ligase binder is under investigation, coinciding with the explosive growth of ubiquitin-proteasome system research. These aspects position CAS No. 1307652-56-7 at the intersection of cutting-edge therapeutic strategies.

Regulatory considerations for this compound focus on ICH guidelines for impurity profiling, a trending compliance topic. Its genotoxic impurity risk assessment follows modern QbD (Quality by Design) principles, frequently discussed in regulatory science webinars. Storage conditions—often searched by lab personnel—typically recommend inert atmospheres due to the secondary amine moiety's sensitivity to oxidation.

In summary, (S)-2-Amino-N-(3,4-dichloro-benzyl)-N-isopropyl-3-methyl-butyramide represents a multifaceted research tool bridging medicinal chemistry, process optimization, and therapeutic innovation. Its structural features align with contemporary demands for targeted therapies and sustainable synthesis, ensuring continued relevance in scientific literature and patent landscapes.